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Compound of Interest

Compound Name: 1-Butyl-1H-indol-7-amine

Cat. No.: B15240069

Elusive Target: The Challenge of Profiling 1-
Butyl-1H-indol-7-amine Analogs

Despite a comprehensive search of scientific literature, detailed structure-activity relationship
(SAR) studies and a specific biological target for 1-Butyl-1H-indol-7-amine and its analogs
remain largely undocumented in publicly accessible research. This scarcity of specific data
presents a significant hurdle in constructing a detailed comparative guide as requested.

The initial investigation into the SAR of 1-Butyl-1H-indol-7-amine analogs did not yield
focused studies on this specific chemical scaffold. Broader searches for indole derivatives
revealed a wide array of biological activities, including but not limited to, antimicrobial, anti-
neurodegenerative, and anticancer properties. However, these studies do not specifically
identify or elaborate on the pharmacological profile of the 1-Butyl-1H-indol-7-amine core

structure.

Subsequent attempts to identify a primary biological target for this compound and its
derivatives were also unsuccessful. Without a known receptor, enzyme, or signaling pathway
that these compounds interact with, it is not possible to retrieve the quantitative data (such as
binding affinities, IC50/EC50 values), detailed experimental protocols, or associated signaling
pathways that are essential for a comprehensive comparison guide.

It is conceivable that 1-Butyl-1H-indol-7-amine is a novel compound, a synthetic intermediate
for other more complex molecules, or part of a proprietary research program with limited public
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disclosure. The absence of this foundational information precludes the creation of the
requested data tables and Graphviz diagrams.

While the broader field of indole chemistry is rich with SAR studies against various biological
targets, the specific information required to fulfill the detailed request for 1-Butyl-1H-indol-7-
amine analogs is not currently available in the public domain. Further research and publication
in this specific area would be necessary to enable the creation of such a guide.

» To cite this document: BenchChem. [Structure-activity relationship (SAR) studies of 1-Butyl-
1H-indol-7-amine analogs.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15240069#structure-activity-relationship-sar-studies-
of-1-butyl-1h-indol-7-amine-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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